Cas no 89937-59-7 (7-Oxabicyclo[2.2.1]heptane-2-carbonitrile)

7-Oxabicyclo[2.2.1]heptane-2-carbonitrile structure
89937-59-7 structure
Product Name:7-Oxabicyclo[2.2.1]heptane-2-carbonitrile
CAS No:89937-59-7
MF:C7H9NO
MW:123.152461767197
CID:4664339
Update Time:2023-08-14

7-Oxabicyclo[2.2.1]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-oxabicyclo[2.2.1]heptane-2-carbonitrile
    • BAA72796
    • Z1259161714
    • rac-(1R,2S,4S)-7-Oxabicyclo[2.2.1]heptane-2-carbonitrile, endo
    • 7-Oxabicyclo[2.2.1]heptane-2-carbonitrile
    • Inchi: 1S/C7H9NO/c8-4-5-3-6-1-2-7(5)9-6/h5-7H,1-3H2
    • InChI Key: SOCKWJNQKNADLU-UHFFFAOYSA-N
    • SMILES: O1C2CCC1C(C#N)C2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 169
  • XLogP3: 0.6
  • Topological Polar Surface Area: 33

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7-Oxabicyclo[2.2.1]heptane-2-carbonitrile Suppliers

Amadis Chemical Company Limited
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(CAS:89937-59-7)7-Oxabicyclo[2.2.1]heptane-2-carbonitrile
Order Number:A1093591
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:10
Price ($):2580.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:89937-59-7)7-Oxabicyclo[2.2.1]heptane-2-carbonitrile
A1093591
Purity:99%
Quantity:5g
Price ($):2580.0
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